Cas no 2137600-82-7 (1-Propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl]-)

• Product Name: 1-Propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl]-
• CAS No: 2137600-82-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5298126
• Update Time: 2025-07-24

1-Propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl]-

• Inchi： 1S/C8H16N2O2/c1-2-7(11)10-4-3-8(12,5-9)6-10/h12H,2-6,9H2,1H3
• InChI Key： OOAJZDSTGWUEIB-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN)(O)C1)(=O)CC

Additional information on 1-Propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl]-

1-Propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl]

CAS No 2137600-82-7 refers to the compound known as 1-propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl], which is a unique organic compound with significant applications in various fields. This compound has garnered attention due to its versatile properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in enhancing drug delivery systems and improving the efficacy of therapeutic agents.

The structure of 1-propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl] consists of a pyrrolidine ring substituted with an amino group and a hydroxyl group at the same carbon atom. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive under specific conditions. The presence of the propanone group further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemistry and reactivity. Scientists have explored its potential as a chiral auxiliary in asymmetric synthesis, where it has shown promising results in facilitating the formation of enantioselective products. Additionally, studies have demonstrated its ability to act as a catalyst in certain organic transformations, thereby reducing the need for harsh reaction conditions.

In the pharmaceutical industry, 1-propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl] has been investigated for its role in drug design and development. Its ability to form stable complexes with various biomolecules makes it a valuable tool in the creation of novel therapeutic agents. For instance, researchers have utilized this compound as a building block for designing peptide-based drugs that target specific receptors or enzymes.

The application of this compound extends beyond pharmaceuticals into agrochemicals, where it has been employed as an active ingredient in pesticides and herbicides. Its ability to interact with plant enzymes and inhibit their activity has made it a promising candidate for developing eco-friendly agricultural solutions. Furthermore, recent advancements in green chemistry have highlighted the potential of this compound in creating sustainable chemical processes that minimize environmental impact.

In conclusion, CAS No 2137600-82-7, or 1-propanone, 1-[3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl], is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and reactivity make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.